5-[2-(1,3-benzodioxol-5-ylcarbonyl)hydrazino]-3,3-dimethyl-5-oxopentanoic acid

• IUPAC Name: 5-[2-(1,3-benzodioxole-5-carbonyl)hydrazinyl]-3,3-dimethyl-5-oxopentanoic acid
• InChI: InChI=1S/C15H18N2O6/c1-15(2,7-13(19)20)6-12(18)16-17-14(21)9-3-4-10-11(5-9)23-8-22-10/h3-5H,6-8H2,1-2H3,(H,16,18)(H,17,21)(H,19,20)
• InChI Key: RTLZMOIVXRYIBG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC(=O)NNC(=O)C1=CC2=C(C=C1)OCO2)CC(=O)O
• Molecular Formula: C15H18N2O6
• Molecular Weight: 322.31 g/mol

Description

5-[2-(1,3-benzodioxol-5-ylcarbonyl)hydrazino]-3,3-dimethyl-5-oxopentanoic acid, commonly known as BDP-9066, is a novel compound with potential therapeutic applications.

Mechanism of Action

BDP-9066 exerts its therapeutic effects through multiple mechanisms of action. In cancer research, BDP-9066 has been found to inhibit the activity of the enzyme AKT, which is involved in cell growth and survival. In inflammation research, BDP-9066 has been found to inhibit the activity of the transcription factor NF-κB, which regulates the expression of inflammatory cytokines. In neurodegenerative disease research, BDP-9066 has been found to activate the Nrf2/ARE pathway, which regulates the expression of antioxidant and detoxification enzymes.
Biochemical and Physiological Effects:
BDP-9066 has been found to have several biochemical and physiological effects. In cancer research, BDP-9066 has been found to induce apoptosis, inhibit cell migration and invasion, and reduce tumor growth in animal models. In inflammation research, BDP-9066 has been found to reduce the production of inflammatory cytokines and chemokines, and attenuate the development of inflammatory diseases in animal models. In neurodegenerative disease research, BDP-9066 has been found to protect against neuronal cell death, reduce oxidative stress, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

BDP-9066 has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. However, BDP-9066 has some limitations, such as its poor solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for BDP-9066 research, including investigating its potential therapeutic applications in other areas, such as cardiovascular disease and metabolic disorders. Additionally, further studies are needed to elucidate the mechanisms of action of BDP-9066 and to optimize its pharmacokinetic and pharmacodynamic properties. Finally, clinical trials are needed to evaluate the safety and efficacy of BDP-9066 in humans.

Synthesis Methods

BDP-9066 is synthesized through a multi-step process starting with the reaction of 3,3-dimethyl-5-oxopentanoic acid with hydrazine hydrate to form the hydrazide intermediate. This intermediate is then reacted with 1,3-benzodioxole-5-carbonyl chloride to form the final product, BDP-9066.

Scientific Research Applications

BDP-9066 has been found to have potential therapeutic applications in several areas of research, including cancer, inflammation, and neurodegenerative diseases. In cancer research, BDP-9066 has been found to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer. In inflammation research, BDP-9066 has been found to reduce the production of inflammatory cytokines, such as TNF-α and IL-6. In neurodegenerative disease research, BDP-9066 has been found to protect against neuronal cell death and reduce oxidative stress.